N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide

• IUPAC Name: N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C13H13N3O/c1-10-11(6-5-9-14-10)13(17)16(2)12-7-3-4-8-15-12/h3-9H,1-2H3
• InChI Key: SWOJWYLZBJTLNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)C(=O)N(C)C2=CC=CC=N2
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol

Description

N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide, also known as DPA, is a chemical compound that has been extensively studied in scientific research due to its unique properties. DPA is a chelating agent, which means it can bind to metal ions and form stable complexes. This property has led to its use in various fields such as chemistry, biochemistry, and pharmacology.

Mechanism of Action

N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide binds to metal ions through its pyridine nitrogen atoms, forming stable complexes. The metal-N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide complexes can then interact with other molecules such as proteins and enzymes, affecting their function. In pharmacology, N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide is being investigated for its ability to chelate metal ions such as copper and iron, which are involved in the development of cancer and Alzheimer's disease.
Biochemical and Physiological Effects:
N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide can inhibit the growth of cancer cells by chelating metal ions such as copper and iron, which are involved in tumor growth. N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide has also been shown to have neuroprotective effects by chelating metal ions such as zinc, which are involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide in lab experiments include its ability to chelate metal ions with high selectivity and specificity, its stability, and its ease of synthesis. However, the limitations of using N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide include its potential toxicity at high concentrations and the need to optimize experimental conditions for each metal ion-N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide complex.

Future Directions

There are several future directions for the study of N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide. One area of research is the development of N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide-based metal chelators for the treatment of cancer and Alzheimer's disease. Another area of research is the study of metal ion-N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide complexes in biological systems to better understand their function. Additionally, the optimization of N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide synthesis methods and the development of new N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide derivatives with improved properties are also areas of future research.

Synthesis Methods

The synthesis of N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide involves the reaction of 2-acetylpyridine with 2-aminopyridine in the presence of a catalyst such as zinc chloride. The resulting product is then treated with dimethyl sulfate to yield N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide. This synthesis method has been optimized to produce high yields of pure N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide.

Scientific Research Applications

N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide has been extensively studied in scientific research due to its ability to chelate metal ions. This property has led to its use in various fields such as analytical chemistry, biochemistry, and pharmacology. In analytical chemistry, N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide is used as a reagent for the determination of metal ions in complex mixtures. In biochemistry, N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide is used to study metal ion binding to proteins and enzymes. In pharmacology, N,2-dimethyl-N-pyridin-2-ylpyridine-3-carboxamide is being investigated for its potential use as a metal chelator in the treatment of various diseases such as cancer and Alzheimer's disease.